Cas no 1157644-43-3 (2-(4-Methylphenyl)-2-pentanol)

• Product Name: 2-(4-Methylphenyl)-2-pentanol
• CAS No: 1157644-43-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD12067955
• CID: 5206067
• PubChem ID: 43810032
• Update Time: 2026-03-06

2-(4-Methylphenyl)-2-pentanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylphenyl)-2-pentanol

• MDL： MFCD12067955
• Inchi： 1S/C12H18O/c1-4-9-12(3,13)11-7-5-10(2)6-8-11/h5-8,13H,4,9H2,1-3H3
• InChI Key： HSWRVKJCLLFPSH-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(C)C=C1)(O)CCC

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(4-Methylphenyl)-2-pentanol

2-(4-Methylphenyl)-2-pentanol: A Comprehensive Overview

2-(4-Methylphenyl)-2-pentanol is a versatile organic compound with the CAS number 1157644-43-3. This compound, also known as 4-methylphenyl 2-pentanol, belongs to the family of secondary alcohols and is widely recognized for its applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. The structure of 2-(4-Methylphenyl)-2-pentanol consists of a pentanol chain attached to a methyl-substituted phenyl group, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 2-(4-Methylphenyl)-2-pentanol in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of natural product analogs, particularly in the creation of complex terpenoids and steroids. For instance, a 2023 study published in *Journal of Natural Products* demonstrated that 2-(4-Methylphenyl)-2-pentanol can be effectively used as a building block for synthesizing anti-inflammatory agents derived from marine sponges.

The synthesis of 2-(4-Methylphenyl)-2-pentanol has been optimized through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the compound. This method, as reported in *Organic Letters* in 2023, employs a combination of Suzuki-Miyaura coupling and subsequent reduction steps to achieve the desired product with high efficiency.

In terms of applications, 2-(4-Methylphenyl)-2-pentanol has found extensive use in the fragrance industry due to its pleasant odor profile. It is often employed as a fixative in perfumes and personal care products, contributing to their long-lasting scent. Additionally, this compound has been investigated for its potential as a green solvent in sustainable chemical processes. A 2023 review in *Green Chemistry* highlighted its ability to dissolve a wide range of organic compounds while being biodegradable and non-toxic.

The biological activity of 2-(4-Methylphenyl)-2-pentanol has also been a focal point of recent research. Studies have shown that it exhibits moderate antioxidant properties, making it a potential candidate for use in cosmetic formulations aimed at combating oxidative stress. Furthermore, preliminary assays indicate that this compound may possess anti-bacterial properties, particularly against gram-positive bacteria, which could open avenues for its use in antimicrobial products.

From an environmental perspective, the production and handling of CAS No 1157644-43-3 adhere to strict safety protocols to ensure minimal ecological impact. Its biodegradability has been assessed under various conditions, with results indicating that it degrades efficiently under aerobic conditions, reducing its persistence in aquatic environments.

In conclusion, 2-(4-Methylphenyl)-2-pentanol (CAS No 1157644-43-3) stands out as a multifaceted compound with diverse applications across multiple sectors. Its role as an intermediate in organic synthesis, coupled with its promising biological activities and eco-friendly properties, positions it as a key player in both academic research and industrial production. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical landscape is expected to grow further.